Cas no 1393582-04-1 (6-Fluoro-4-methoxypyridine-2-sulfonyl chloride)

6-Fluoro-4-methoxypyridine-2-sulfonyl chloride is a versatile sulfonylating reagent used in organic synthesis, particularly in the preparation of sulfonamides and sulfonate esters. Its key advantages include high reactivity due to the electron-withdrawing fluorine and methoxy groups, which enhance the electrophilicity of the sulfonyl chloride moiety. This compound is valuable in pharmaceutical and agrochemical research for introducing sulfonyl functionalities into target molecules. The methoxy group provides stability, while the fluorine substituent can influence reactivity and binding properties in downstream applications. It is typically handled under anhydrous conditions to prevent hydrolysis. Suitable for use in nucleophilic substitution reactions, it offers a reliable route to structurally diverse sulfonyl derivatives.

6-Fluoro-4-methoxypyridine-2-sulfonyl chloride structure

1393582-04-1 structure

Product Name:6-Fluoro-4-methoxypyridine-2-sulfonyl chloride

CAS No:1393582-04-1

MF:C₆H₅ClFNO₃S

MW:225.625202894211

CID:4906307

Update Time:2025-06-07

6-Fluoro-4-methoxypyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- AB80850
- 2-Fluoro-4-methoxypyridine-6-sulfonyl chloride
- 6-FLUORO-4-METHOXYPYRIDINE-2-SULFONYL CHLORIDE
- 6-Fluoro-4-methoxypyridine-2-sulfonyl chloride
- Inchi： 1S/C6H5ClFNO3S/c1-12-4-2-5(8)9-6(3-4)13(7,10)11/h2-3H,1H3
- InChI Key： XFGAEPFTIWLOIY-UHFFFAOYSA-N
- SMILES： ClS(C1C=C(C=C(N=1)F)OC)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 266
XLogP3: 1.6
Topological Polar Surface Area: 64.599

6-Fluoro-4-methoxypyridine-2-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029005276-250mg	2-Fluoro-4-methoxypyridine-6-sulfonyl chloride	1393582-04-1	95%	250mg	$989.80	2022-04-02
Alichem	A029005276-500mg	2-Fluoro-4-methoxypyridine-6-sulfonyl chloride	1393582-04-1	95%	500mg	$1,786.10	2022-04-02
Alichem	A029005276-1g	2-Fluoro-4-methoxypyridine-6-sulfonyl chloride	1393582-04-1	95%	1g	$2,981.85	2022-04-02